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Compound of Interest

Compound Name: Bromophenol Red

Cat. No.: B1214209 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Bromophenol Red, including detailed operational and disposal plans.

By adhering to these procedural, step-by-step instructions, you can mitigate risks and ensure

the integrity of your work.

Essential Safety Information at a Glance
A thorough understanding of the properties of Bromophenol Red is the first step toward safe

handling.

Property Value

Molecular Formula C₁₉H₁₂Br₂O₅S

Molar Mass 512.17 g/mol

Appearance Red-brown to brown powder

Melting Point >250°C

Solubility Sparingly soluble in water; soluble in ethanol

pH Indicator Range pH 5.2 (Orange/Yellow) – 6.8 (Purple)[1][2]

Storage Temperature +5°C to +30°C[1][2]
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Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of Personal Protective Equipment are critical to minimize

exposure to Bromophenol Red.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[3]

Protects against splashes and

dust particles.

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).[4]

Provides a barrier against skin

contact. Gloves should be

inspected for integrity before

each use and replaced

immediately if contaminated.[5]

Body Protection

A lab coat or chemical-

resistant apron should be

worn.[5][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter (e.g., N95) is necessary if

dust is generated.[7]

Prevents inhalation of airborne

particles.

Operational Plan: A Step-by-Step Guide to Safe
Handling
Following a standardized operational procedure is crucial for minimizing risks associated with

Bromophenol Red.
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Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Designate a well-ventilated work area (e.g., chemical fume hood).

Assemble and inspect all required PPE.

Gather Bromophenol Red, solvents, and necessary lab equipment.

Carefully weigh the solid Bromophenol Red, avoiding dust generation.

Proceed to Handling

Dissolve the powder in the appropriate solvent.

Transfer the solution as needed for the experiment.

Decontaminate all glassware and equipment used.

Proceed to Cleanup

Clean the work surface thoroughly.

Collect all waste (solid and liquid) in labeled, sealed containers.

Proceed to Disposal

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for Handling Bromophenol Red.
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1. Preparation:

Designated Area: All work with Bromophenol Red powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.[5]

Gather Materials: Before starting, ensure all necessary equipment, including the chemical,

solvents, glassware, and waste containers, are readily accessible.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

2. Handling and Solution Preparation:

Weighing: Carefully weigh the required amount of Bromophenol Red powder. Avoid

creating dust. If dust is generated, ensure adequate respiratory protection is in use.

Dissolving: Add the powder to the desired solvent (e.g., ethanol) in a suitable container.

Gently swirl to dissolve.

3. Spill Response:

Small Spills (Solid): For small spills, use appropriate tools to carefully sweep up the solid

material and place it in a designated, labeled waste container.[8] Clean the spill area with

water and a cloth, and dispose of the cleaning materials as hazardous waste.[8]

Large Spills (Solid): For large spills, use a shovel to place the material into a suitable waste

disposal container.[8] The contaminated area should then be cleaned by spreading water

and allowing it to be evacuated through the sanitary system, if local regulations permit.[8]

General Spill Precautions: In the event of any spill, ensure the area is well-ventilated.[4][9]

[10] Avoid breathing any dust.[9]

Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of Bromophenol Red and associated waste is crucial to prevent

environmental contamination.
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1. Waste Segregation and Collection:

Solid Waste: All unused Bromophenol Red powder and any materials contaminated with

the solid (e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled,

sealed container for hazardous waste.

Liquid Waste: Unused solutions of Bromophenol Red should be collected in a separate,

labeled hazardous waste container. Dilute aqueous solutions may be permissible for drain

disposal in some localities, but it is critical to confirm this with your institution's Environmental

Health and Safety (EHS) department.[11] If the solution contains flammable solvents, it must

be treated as hazardous waste.[11]

Contaminated PPE: Used gloves, lab coats, and other contaminated protective equipment

should be disposed of as hazardous waste.

2. Disposal Procedure:

Consult Local Regulations: Waste disposal must be carried out in accordance with all local,

state, and federal regulations.[4][10] Consult your institution's EHS department for specific

guidance.

Labeling: All waste containers must be accurately labeled with the contents, including the

name "Bromophenol Red" and any associated hazards.

Storage: Store waste containers in a designated, secure area away from incompatible

materials while awaiting pickup by a certified hazardous waste disposal service.

Empty Containers: Empty Bromophenol Red containers should be triple-rinsed with a

suitable solvent.[12] The rinsate should be collected as hazardous waste. After rinsing, the

container can often be disposed of as regular trash after defacing the label.[12]

By implementing these comprehensive safety and handling procedures, you can create a

secure research environment and ensure the responsible management of Bromophenol Red
from acquisition to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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